Cas no 887982-11-8 (6-(3-Methoxyphenyl)picolinic acid)

• Product Name: 6-(3-Methoxyphenyl)picolinic acid
• CAS No: 887982-11-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD06410067
• CID: 714155
• PubChem ID: 24730132
• Update Time: 2025-11-01

6-(3-Methoxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-Methoxyphenyl)picolinic acid
• 2-Pyridinecarboxylicacid, 6-(3-methoxyphenyl)-
• 6-(3-Methoxyphenyl)-picolinic acid
• 6-(3-Methoxy-phenyl)-pyridine-2-carboxylic acid
• 6-(3-methoxyphenyl)pyridine-2-carboxylic acid
• AM807575
• 887982-11-8
• 6-(3-Methoxyphenyl)picolinicacid
• SCHEMBL14151460
• MFCD06410067
• DTXSID80647058
• AKOS016008485
• TS-03258
• AB23982
• DB-088332

• MDL： MFCD06410067
• Inchi： 1S/C13H11NO3/c1-17-10-5-2-4-9(8-10)11-6-3-7-12(14-11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： UTSGKGBUZVHCBL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4A^2

Experimental Properties

• PSA: 59.42000
• LogP: 2.45540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3-Methoxyphenyl)picolinic acid

Comprehensive Overview of 6-(3-Methoxyphenyl)picolinic Acid (CAS No. 887982-11-8): Properties, Applications, and Research Insights

6-(3-Methoxyphenyl)picolinic acid (CAS No. 887982-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of picolinic acid, this compound combines a methoxyphenyl moiety with a pyridine-carboxylic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₃H₁₁NO₃, and precise molecular weight (229.23 g/mol) are critical for researchers optimizing synthetic routes or studying structure-activity relationships.

In recent years, the demand for 6-(3-Methoxyphenyl)picolinic acid has surged, particularly in the development of small-molecule inhibitors and metal-chelating agents. Its CAS number 887982-11-8 serves as a universal identifier in chemical databases, ensuring accurate tracking in global supply chains. The compound's methoxy group enhances lipophilicity, a property highly valued in drug design to improve membrane permeability—a hot topic in AI-driven drug discovery platforms. Researchers frequently search for "picolinic acid derivatives solubility" or "887982-11-8 synthesis protocol," reflecting its practical relevance.

The compound’s thermal stability (decomposing above 250°C) and moderate water solubility make it suitable for high-throughput screening assays. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to verify its purity, a concern frequently raised in forums discussing "how to characterize 6-(3-Methoxyphenyl)picolinic acid." Environmental scientists also explore its biodegradation pathways, aligning with the growing trend of "green chemistry in heterocyclic compounds."

Emerging applications include its role as a ligand in catalytic asymmetric synthesis, where its chiral coordination potential is under investigation. Patent analyses reveal its inclusion in novel crop protection formulations, addressing the agricultural sector’s need for sustainable pest control solutions—a frequently searched term in 2024. Regulatory databases confirm its non-hazardous status under standard handling conditions, though proper PPE is recommended during lab-scale operations.

Future research directions may explore its structure-activity relationship (SAR) in modulating enzyme targets like IDO1 (indoleamine 2,3-dioxygenase), a trending topic in immuno-oncology. The compound’s cost-effective scale-up potential remains a key discussion point in "bulk API manufacturing" circles, with suppliers increasingly offering GC/HPLC-certified batches to meet stringent quality demands.